Cas no 887872-43-7 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide)

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a 2,3-dihydro-1,4-benzodioxin moiety via a propanamide bridge. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity. The 1,3,4-oxadiazole ring contributes to its electron-deficient character, making it suitable for applications in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation. The benzodioxin component may improve lipophilicity and metabolic resistance. Its well-defined synthetic route allows for precise modifications, enabling tailored derivatives for research in drug discovery or material science. The compound's balanced solubility and reactivity profile make it a versatile intermediate for further functionalization.
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide structure
887872-43-7 structure
Product Name:N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide
CAS No:887872-43-7
MF:C13H13N3O4
MW:275.260022878647
CID:6265403
PubChem ID:3400051
Update Time:2025-05-23

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide
    • 887872-43-7
    • N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
    • AKOS024586478
    • N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)propionamide
    • F0608-0074
    • Inchi: 1S/C13H13N3O4/c1-2-11(17)14-13-16-15-12(20-13)8-3-4-9-10(7-8)19-6-5-18-9/h3-4,7H,2,5-6H2,1H3,(H,14,16,17)
    • InChI Key: VNAWVLTYVCHMHZ-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(C3=NN=C(NC(CC)=O)O3)=CC1=2

Computed Properties

  • Exact Mass: 275.09060590g/mol
  • Monoisotopic Mass: 275.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 86.5Ų

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0608-0074-2μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
2μl
$85.5 2023-05-17
Life Chemicals
F0608-0074-5μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
5μl
$94.5 2023-05-17
Life Chemicals
F0608-0074-10μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
10μl
$103.5 2023-05-17
Life Chemicals
F0608-0074-20μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
20μl
$118.5 2023-05-17
Life Chemicals
F0608-0074-1mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
1mg
$81.0 2023-05-17
Life Chemicals
F0608-0074-2mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
2mg
$88.5 2023-05-17
Life Chemicals
F0608-0074-3mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
3mg
$94.5 2023-05-17
Life Chemicals
F0608-0074-4mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
4mg
$99.0 2023-05-17
Life Chemicals
F0608-0074-5mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
5mg
$103.5 2023-05-17
Life Chemicals
F0608-0074-10mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]propanamide
887872-43-7 90%+
10mg
$118.5 2023-05-17

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide

Introduction to N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 887872-43-7)

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 887872-43-7, belongs to a class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a benzodioxin moiety linked to an oxadiazole ring system, makes it a subject of intense study for potential therapeutic applications.

The benzodioxin moiety, also known as a tetrahydroisoquinoline scaffold, is well-documented for its role in various pharmacological contexts. It is commonly found in natural products and has been implicated in the development of drugs with diverse biological effects. In contrast, the oxadiazole ring is a heterocyclic compound that has shown significant promise in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. The combination of these two structural motifs in N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide suggests a multifaceted approach to drug design.

Recent advancements in chemical biology have highlighted the importance of structure-based drug design in developing novel therapeutic agents. The compound in question has been synthesized and characterized through state-of-the-art techniques, ensuring its purity and stability for further investigation. The synthesis involves multi-step organic reactions that showcase the expertise of modern pharmaceutical chemistry. The resulting product has been subjected to rigorous analytical testing to confirm its identity and structural integrity.

One of the most compelling aspects of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide is its potential as a pharmacological tool. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. Specifically, it has shown promise in preclinical models as a potential treatment for conditions related to inflammation and neurodegeneration. These findings are particularly exciting given the growing body of evidence linking these pathological processes to dysregulation of key biological pathways.

The benzodioxin component of the molecule is believed to contribute significantly to its biological activity by interacting with specific binding sites on target proteins. This interaction can lead to modulation of enzyme function or receptor signaling, ultimately resulting in therapeutic effects. The oxadiazole ring further enhances this potential by providing additional binding pockets or hydrogen bonding opportunities. This dual functionality makes N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylpropanamide a versatile scaffold for developing new drugs.

In addition to its pharmacological potential, this compound has also been explored for its chemical diversity. Researchers have been intrigued by its ability to serve as a building block for more complex molecules with tailored properties. By modifying specific functional groups within the structure, chemists can generate derivatives with enhanced efficacy or improved pharmacokinetic profiles. This flexibility underscores the importance of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4 oxadiazol - 2 - ylpropanamide as a valuable asset in medicinal chemistry.

The study of this compound also aligns with broader trends in drug discovery that emphasize rational design and high-throughput screening. Computational methods have been employed to predict the binding affinity and metabolic stability of N - 5 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylpropanamide , providing insights into its potential as a lead compound. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted properties.

Furthermore , the synthesis and characterization of N - 5 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 1 , 3 , 4 oxadiazol - 2 ylpropanamide have contributed to our understanding of reaction mechanisms and synthetic strategies in organic chemistry . The methodologies developed during this process may find broader applications in other areas of chemical research . This underscores the interdisciplinary nature of modern pharmaceutical science , where advancements in one area often have far-reaching implications .

The future prospects for N - 5 -(2 , 3 dihydro - l , 4 benzodioxin _6 yl) _ l ,3_4 oxadiazol _2 ylpropanamide are bright . Ongoing research aims to elucidate its mechanism of action and explore new therapeutic indications . Collaborative efforts between chemists , biologists , and clinicians will be essential in translating laboratory findings into clinical applications . As our understanding of biological systems continues to grow , compounds like N _5_ ( _2_ _3 dihydro _ l _4 benzodioxin _6 yl) _ l_3_4 oxadiazol _2 ylpropanamide are poised to play a crucial role in next-generation therapeutics .

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司